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Compound of Interest

Compound Name: Taxachitriene B

cat. No.: B593484

Taxachitriene B: A Technical Overview

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Taxachitriene B, a diterpenoid
natural product. The information presented herein is intended for researchers, scientists, and
professionals in the field of drug development who are interested in the chemical properties
and potential biological activities of this compound.

Core Chemical Identifiers

A crucial starting point for any chemical investigation is the unambiguous identification of the
compound. For Taxachitriene B, the following identifiers have been established:

Identifier Value

CAS Number 167906-75-4

5,7,9,10-tetrakis(acetyloxy)-2-hydroxy-4-
(hydroxymethyl)-8,12,15,15-
tetramethylbicyclo[9.3.1]pentadeca-3,8,11-trien-

IUPAC Name

13-yl acetate

The Chemical Abstracts Service (CAS) number provides a unique registry for this specific
chemical substance, ensuring accurate tracking and retrieval of information across different
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databases and publications. The International Union of Pure and Applied Chemistry (IUPAC)
name offers a systematic and unambiguous description of the molecule's structure.

Physicochemical Properties

Understanding the physicochemical properties of a compound is fundamental to its application
in research and development. The following table summarizes the key predicted properties of
Taxachitriene B.

Property Value
Molecular Formula C30H42012
Molecular Weight 594.65 g/mol
Boiling Point (Predicted) 676.5+55.0 °C
Density (Predicted) 1.25+ 0.1 g/cm3
pKa (Predicted) 13.57 £ 0.70

Note: The boiling point, density, and pKa values are based on computational predictions and
may not reflect experimentally determined values.

Biological Activity and Therapeutic Potential

Currently, there is a significant lack of publicly available data regarding the specific biological
activities, experimental protocols, and signaling pathways associated with Taxachitriene B.
While the broader class of taxane diterpenoids is well-known for its potent anticancer
properties, most notably exemplified by paclitaxel (Taxol®) and docetaxel (Taxotere®), the
specific bioactivity profile of Taxachitriene B remains to be elucidated.

The mechanism of action for clinically used taxanes involves the stabilization of microtubules,
leading to the arrest of cell division and subsequent apoptosis in rapidly dividing cancer cells. It
is plausible that Taxachitriene B may exhibit similar or related biological effects, but this
requires dedicated experimental investigation.

Future Research Directions
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The absence of detailed biological data for Taxachitriene B presents a clear opportunity for
further research. Key areas for future investigation include:

« |solation and Purification: Development of efficient protocols for the isolation of
Taxachitriene B from natural sources or its total synthesis to obtain sufficient quantities for
biological screening.

 In Vitro Bioassays: A comprehensive screening of Taxachitriene B against a panel of cancer
cell lines to determine its cytotoxic and antiproliferative effects. Further assays could explore
its potential as an anti-inflammatory, antimicrobial, or neuroprotective agent.

o Mechanism of Action Studies: If significant biological activity is identified, subsequent studies
should focus on elucidating the underlying mechanism of action. This would involve
investigating its interaction with cellular targets, such as microtubules, and its impact on
relevant signaling pathways.

o Structure-Activity Relationship (SAR) Studies: Synthesis and biological evaluation of analogs
of Taxachitriene B to understand the key structural features responsible for its activity and
to potentially develop more potent and selective derivatives.

Logical Relationship Diagram

The following diagram illustrates the logical workflow for the future investigation of
Taxachitriene B.
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Caption: A logical workflow for the research and development of Taxachitriene B.

In conclusion, while the foundational chemical information for Taxachitriene B is available, its
biological profile remains largely unexplored. This presents a fertile ground for new discoveries
in the field of natural product chemistry and drug development. The technical information and
proposed research workflow provided in this guide aim to facilitate and inspire future
investigations into this promising compound.

 To cite this document: BenchChem. [Taxachitriene B CAS number and IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b593484+#taxachitriene-b-cas-number-and-iupac-
name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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